Cas no 926253-21-6 (2-(4-tert-butylphenyl)-5-methoxybenzoic Acid)

2-(4-tert-Butylphenyl)-5-methoxybenzoic acid is a specialized organic compound featuring a benzoic acid core substituted with a 4-tert-butylphenyl group at the 2-position and a methoxy group at the 5-position. This structure imparts unique steric and electronic properties, making it valuable in synthetic chemistry and pharmaceutical research. The tert-butyl group enhances lipophilicity, while the methoxy substituent influences reactivity and solubility. The compound is commonly utilized as an intermediate in the synthesis of more complex molecules, particularly in the development of fine chemicals and active pharmaceutical ingredients (APIs). Its well-defined structure and stability under various conditions make it a reliable building block for research and industrial applications.

2-(4-tert-butylphenyl)-5-methoxybenzoic Acid structure

926253-21-6 structure

Product Name:2-(4-tert-butylphenyl)-5-methoxybenzoic Acid

CAS No:926253-21-6

MF:C₁₈H₂₀O₃

MW:284.349605560303

MDL:MFCD09042353

CID:1974390

PubChem ID:16768725

Update Time:2025-06-13

2-(4-tert-butylphenyl)-5-methoxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

- 2-(4-tert-butylphenyl)-5-methoxybenzoic Acid
- AGN-PC-015PZ6
- CTK7A0556
- AKOS000124496
- AG-C-43128
- 5-METHOXY-2-(4-T-BUTYLPHENYL)BENZOIC ACID
- 4'-TERT-BUTYL-4-METHOXY-1,1'-BIPHENYL-2-CARBOXYLIC ACID
- DTXSID60588076
- 5-Methoxy-2-(4-t-butylphenyl)benzoic acid, 95%
- 926253-21-6
- MFCD09042353
- 4'-tert-Butyl-4-methoxy[1,1'-biphenyl]-2-carboxylic acid
- MDL： MFCD09042353
- Inchi： 1S/C18H20O3/c1-18(2,3)13-7-5-12(6-8-13)15-10-9-14(21-4)11-16(15)17(19)20/h5-11H,1-4H3,(H,19,20)
- InChI Key： VMLIOKBYPBVBJK-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(=C(C(=O)O)C=1)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

Exact Mass: 284.14124450Da
Monoisotopic Mass: 284.14124450Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 350
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.7
Topological Polar Surface Area: 46.5Å²

2-(4-tert-butylphenyl)-5-methoxybenzoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB328332-5 g	5-Methoxy-2-(4-t-butylphenyl)benzoic acid, 95%; .	926253-21-6	95%	5g	€1159.00	2023-04-26
abcr	AB328332-5g	5-Methoxy-2-(4-t-butylphenyl)benzoic acid, 95%; .	926253-21-6	95%	5g	€1159.00	2025-04-15

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Additional information on 2-(4-tert-butylphenyl)-5-methoxybenzoic Acid

2-(4-tert-Butylphenyl)-5-methoxybenzoic Acid (CAS No. 926253-21-6): A Comprehensive Overview

2-(4-tert-Butylphenyl)-5-methoxybenzoic Acid (CAS No. 926253-21-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 2-(4-tert-butylphenyl)-5-methoxybenzoic Acid consists of a benzoic acid core substituted with a 4-tert-butylphenyl group and a methoxy group at the 5-position. These functional groups contribute to the compound's stability, solubility, and biological activity, making it an attractive molecule for further investigation.

Recent studies have highlighted the potential of 2-(4-tert-butylphenyl)-5-methoxybenzoic Acid in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. Research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo models. This property makes it a promising candidate for the treatment of inflammatory diseases, including arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-(4-tert-butylphenyl)-5-methoxybenzoic Acid has shown potential as an antioxidant. Studies have revealed that this compound can scavenge free radicals and protect cells from oxidative stress. This antioxidant activity is particularly relevant in the context of neurodegenerative diseases, where oxidative stress plays a significant role in disease progression. Research published in the Journal of Neurochemistry has shown that 2-(4-tert-butylphenyl)-5-methoxybenzoic Acid can protect neuronal cells from oxidative damage, suggesting its potential as a neuroprotective agent.

The pharmacokinetic properties of 2-(4-tert-butylphenyl)-5-methoxybenzoic Acid have also been extensively studied. Data from preclinical trials indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and is rapidly absorbed into the bloodstream. Furthermore, it has a reasonable half-life, allowing for once-daily dosing regimens in potential clinical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(4-tert-butylphenyl)-5-methoxybenzoic Acid in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no serious adverse effects reported. These findings are encouraging and pave the way for further clinical development.

Beyond its therapeutic applications, 2-(4-tert-butylphenyl)-5-methoxybenzoic Acid has also found use in chemical synthesis and materials science. Its unique structural features make it a valuable building block for the synthesis of more complex molecules with diverse biological activities. Additionally, its stability and solubility properties make it suitable for use in various formulations, including topical creams and oral tablets.

In conclusion, 2-(4-tert-butylphenyl)-5-methoxybenzoic Acid (CAS No. 926253-21-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its anti-inflammatory and antioxidant properties, coupled with favorable pharmacokinetic profiles, make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in treating various diseases.